Cas no 1173251-62-1 (1-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine
• CAS No: 1173251-62-1
• MF: C₁₄H₁₄N₄OS
• MW: 286.352160930634
• MDL: MFCD11986446
• CID: 4683440
• PubChem ID: 33676814
• Update Time: 2025-11-06

1-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine
• 2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-amine
• 1-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine

• MDL： MFCD11986446
• Inchi： 1S/C14H14N4OS/c1-9-6-13(15)18(17-9)14-16-12(8-20-14)10-4-3-5-11(7-10)19-2/h3-8H,15H2,1-2H3
• InChI Key： HLTZDPVIMWPFOT-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)OC)N=C1N1C(=CC(C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 332
• Topological Polar Surface Area: 94.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine (CAS No. 1173251-62-1)

1-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine, with the CAS number 1173251-62-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic amines, which are known for their diverse biological activities and applications in drug discovery. The presence of both thiazole and pyrazole rings in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 1-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine features a 3-methoxyphenyl group attached to a thiazole ring, which is further linked to a methyl-substituted pyrazole moiety. This unique arrangement contributes to its potential as a scaffold for designing novel therapeutic agents. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to various biological targets, which could lead to breakthroughs in treating diseases such as cancer, inflammation, and infectious disorders.

In recent years, the demand for heterocyclic compounds like 1-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine has surged due to their versatility in drug development. The compound's synthetic accessibility and structural modifiability make it an attractive subject for structure-activity relationship (SAR) studies. Additionally, its potential applications in agrochemicals and material science have sparked interest among industrial researchers.

One of the key advantages of 1-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine is its compatibility with modern green chemistry principles. Researchers are exploring eco-friendly synthesis routes to minimize environmental impact while maintaining high yields and purity. This aligns with the growing trend of sustainable chemical production, which is a major focus in both academia and industry.

The compound's CAS number 1173251-62-1 serves as a unique identifier in global chemical databases, facilitating its traceability and regulatory compliance. As the scientific community continues to investigate its properties, 1-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine is expected to play a pivotal role in advancing drug discovery and molecular design. Its potential to address unmet medical needs and contribute to innovative solutions in various fields underscores its importance in contemporary research.

In conclusion, 1-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine (CAS No. 1173251-62-1) represents a fascinating area of study with broad implications for science and technology. Its multifunctional structure and diverse applications make it a valuable asset in the quest for new therapeutic and industrial solutions. As research progresses, this compound is likely to emerge as a key player in the development of next-generation bioactive molecules.